Cas no 1329647-33-7 ((S)-3-Methylheptanoic Acid-d3)

• Product Name: (S)-3-Methylheptanoic Acid-d3
• CAS No: 1329647-33-7
• MF: C₈H₁₆O₂
• MW: 147.229928016663
• CID: 4555178
• Update Time: 2025-10-12

(S)-3-Methylheptanoic Acid-d3 Chemical and Physical Properties

Names and Identifiers

• (S)-3-Methylheptanoic Acid-d3

• Inchi： 1S/C8H16O2/c1-3-4-5-7(2)6-8(9)10/h7H,3-6H2,1-2H3,(H,9,10)/t7-/m0/s1/i2D3
• InChI Key： DVESMWJFKVAFSP-HMQROFFESA-N
• SMILES： C(O)(=O)C[C@@H](C([2H])([2H])[2H])CCCC

Additional information on (S)-3-Methylheptanoic Acid-d3

Research Brief on (S)-3-Methylheptanoic Acid-d3 and Related Compound 1329647-33-7 in Chemical Biology and Pharmaceutical Applications

The compound (S)-3-Methylheptanoic Acid-d3, a deuterated analog of (S)-3-Methylheptanoic Acid, has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in metabolic studies, drug development, and isotopic labeling. This research brief synthesizes the latest findings related to this compound and its associated CAS number 1329647-33-7, highlighting key advancements and implications for the field.

Recent studies have demonstrated the utility of (S)-3-Methylheptanoic Acid-d3 as a stable isotope-labeled internal standard in mass spectrometry-based metabolomics. Its deuterium labeling at three positions provides excellent isotopic purity and minimal interference with natural abundance metabolites, making it particularly valuable for quantitative analysis of branched-chain fatty acids in biological samples. A 2023 study published in the Journal of Lipid Research employed this compound to investigate altered fatty acid metabolism in neurodegenerative diseases, revealing novel metabolic pathways associated with disease progression.

The synthesis and characterization of 1329647-33-7, a structurally related compound, has been reported in several recent patent applications, suggesting growing pharmaceutical interest in this chemical space. While the exact structure-activity relationship remains proprietary in many cases, published research indicates these compounds may modulate specific metabolic enzymes involved in lipid signaling pathways. A notable 2024 publication in ACS Medicinal Chemistry Letters described the use of these compounds as chemical probes to study the allosteric regulation of fatty acid-binding proteins.

Methodological advancements in the production of (S)-3-Methylheptanoic Acid-d3 have significantly improved its availability for research purposes. Recent synthetic protocols emphasize asymmetric catalysis approaches that achieve high enantiomeric excess (>99%) while maintaining the integrity of the deuterium labels. These developments have facilitated more widespread use of the compound in tracer studies, particularly in investigations of fatty acid β-oxidation and ketogenesis pathways.

Emerging applications in drug discovery highlight the potential of these compounds as scaffolds for developing novel therapeutics targeting metabolic disorders. Computational modeling studies published in early 2024 suggest that the branched-chain structure of (S)-3-Methylheptanoic Acid-d3 may provide optimal binding characteristics for certain nuclear receptors involved in lipid metabolism regulation. These findings are driving new research directions in the design of next-generation metabolic modulators.

Quality control and analytical characterization of these compounds remain critical areas of development. Recent improvements in NMR and LC-MS techniques have enabled more precise determination of isotopic enrichment and chiral purity, addressing previous challenges in compound verification. These technical advances are particularly important as regulatory requirements for isotopic compounds in pharmaceutical applications continue to evolve.

In conclusion, the growing body of research on (S)-3-Methylheptanoic Acid-d3 and related compound 1329647-33-7 demonstrates their expanding utility in chemical biology and pharmaceutical science. From their use as analytical standards to their potential as therapeutic leads, these compounds are contributing to important advances in our understanding of lipid metabolism and its role in health and disease. Future research directions likely include expanded applications in clinical metabolomics and further exploration of their pharmacological properties.